Cas no 7147-53-7 (2,3-di(azepan-1-yl)quinoxaline)
7147-53-7 structure
Product Name:2,3-di(azepan-1-yl)quinoxaline
CAS No:7147-53-7
MF:C20H28N4
MW:324.463124275208
CID:1748568
PubChem ID:242175
Update Time:2025-04-21
2,3-di(azepan-1-yl)quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 2,3-di(azepan-1-yl)quinoxaline
- 2,3-bis(azepan-1-yl)quinoxaline
- 7147-53-7
- NSC50387
- DTXSID60287335
- NSC-50387
- NSC 50387
-
- Inchi: 1S/C20H28N4/c1-2-8-14-23(13-7-1)19-20(24-15-9-3-4-10-16-24)22-18-12-6-5-11-17(18)21-19/h5-6,11-12H,1-4,7-10,13-16H2
- InChI Key: LYRNZHDAYZUJTD-UHFFFAOYSA-N
- SMILES: N1(C2C(=NC3C=CC=CC=3N=2)N2CCCCCC2)CCCCCC1
Computed Properties
- Exact Mass: 324.23164
- Monoisotopic Mass: 324.231
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.118
- Boiling Point: 503.1°C at 760 mmHg
- Flash Point: 258.1°C
- Refractive Index: 1.599
- PSA: 32.26
2,3-di(azepan-1-yl)quinoxaline Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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